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Compound of Interest

Compound Name: 4-Iodo-5-methyl-3-phenylisoxazole

Cat. No.: B1305843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Iodo-5-methyl-3-phenylisoxazole (CAS No. 31295-66-6). Given the absence of a specific

Safety Data Sheet (SDS) for this compound, this information is synthesized from data on

structurally similar chemicals and general best practices for handling halogenated organic

compounds. All personnel must adhere to these guidelines to ensure a safe laboratory

environment.

Hazard Assessment and Personal Protective Equipment
(PPE)
While specific toxicity data for 4-Iodo-5-methyl-3-phenylisoxazole is limited, related isoxazole

and iodinated organic compounds suggest potential for skin, eye, and respiratory irritation.

Some halogenated compounds are also associated with more severe health risks upon

prolonged exposure. Therefore, a cautious approach to handling is mandatory. The

recommended PPE is detailed below.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Equipment Specification Rationale

Eye and Face

Protection

Safety Goggles and

Face Shield
ANSI Z87.1 certified

Protects against

splashes, dust, and

potential projectiles. A

face shield should be

worn over goggles

when handling larger

quantities or when

there is a significant

splash risk.[1][2]

Hand Protection
Chemical-Resistant

Gloves
Nitrile or Neoprene

Provides protection

against incidental

contact. For prolonged

handling, consider

double-gloving.

Always inspect gloves

before use and

change them

immediately if

contaminated.[3][4]

Body Protection Laboratory Coat
Flame-resistant, long-

sleeved

Protects skin and

personal clothing from

contamination. The

lab coat should be

fully buttoned.[2]

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved

Recommended when

handling the powder

outside of a certified

chemical fume hood

to prevent inhalation

of dust particles.

Foot Protection Closed-toe Shoes
Chemical-resistant

material

Protects feet from

spills and falling

objects.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.realsafety.org/2016/10/personal-protective-equipment-chemical-handling/
https://m.youtube.com/watch?v=5Qc6ycealew
https://industrialsafetytips.in/ppe-for-chemical-handling-with-example/
https://northamerica.covetrus.com/Content/SDS/009488.pdf
https://m.youtube.com/watch?v=5Qc6ycealew
https://industrialsafetytips.in/ppe-for-chemical-handling-with-example/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.

Experimental Workflow:

All manipulations of solid 4-Iodo-5-methyl-3-phenylisoxazole should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation

exposure.[5] Use appropriate tools (spatulas, weighing paper) to handle the powder and avoid

generating dust.[6]

Storage:

The compound should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[5] Supplier information suggests

storage at 0-8°C.[7] The container must be tightly sealed to prevent degradation and

contamination.

Disposal Plan
As a halogenated organic compound, 4-Iodo-5-methyl-3-phenylisoxazole must be disposed

of as hazardous waste. Do not dispose of this chemical down the drain or in regular trash.[5]

Table 2: Waste Disposal Protocol
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Waste Type Container Labeling Disposal Procedure

Solid Waste (e.g.,

contaminated gloves,

weighing paper)

Designated, sealed

hazardous waste bag

or container

"Hazardous Waste -

Halogenated Organic

Solid" with the full

chemical name

Place in a designated

satellite accumulation

area for hazardous

waste pickup by

certified personnel.

Unused or Waste

Compound

Original or compatible,

sealed container

"Hazardous Waste -

4-Iodo-5-methyl-3-

phenylisoxazole"

Segregate from non-

halogenated waste.[8]

[9] Follow your

institution's hazardous

waste disposal

guidelines.

Contaminated

Solvents

Designated, sealed

solvent waste

container

"Hazardous Waste -

Halogenated Organic

Solvents" with a list of

all components

Collect in a dedicated

container for

halogenated solvent

waste.[10][11]

Emergency Procedures
In the event of an emergency, follow these procedures and consult your institution's emergency

response plan.

Table 3: Emergency Response
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Incident Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[12]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[12]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[12]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[12]

Spill

Evacuate the immediate area. If the spill is small

and you are trained to handle it, wear

appropriate PPE, contain the spill with

absorbent material, and collect it into a sealed

container for hazardous waste disposal. For

large spills, evacuate the area and contact your

institution's emergency response team.

Visual Guidance
Diagram 1: PPE Selection Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.flinnsci.com/sds_407-iodine/sds_407/
https://www.flinnsci.com/sds_407-iodine/sds_407/
https://www.flinnsci.com/sds_407-iodine/sds_407/
https://www.flinnsci.com/sds_407-iodine/sds_407/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assess Task: Handling 4-Iodo-5-methyl-3-phenylisoxazole

Is the compound a solid powder?

Working in a fume hood?

Yes

Risk of splash or large quantity?

Yes Add N95 Respirator

No

Required PPE:
- Safety Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

- Closed-toe Shoes

No Add Face Shield

Yes

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE.

Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of your institution's safety protocols and consultation with your safety officer. Always
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perform a risk assessment before beginning any new procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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